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Compound of Interest

Compound Name: Stearoyl! chloride

Cat. No.: B042655

An In-depth Technical Guide to Stearoyl Chloride Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for stearoyl chloride
(CAS 112-76-5), a corrosive and moisture-sensitive chemical widely used in organic synthesis.
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the
integrity of research.

Hazard Identification and Classification

Stearoyl chloride is classified as a hazardous substance. It is corrosive and can cause severe
skin burns and eye damage.[1][2][3] It may also be corrosive to metals.[1][2] Upon contact with
water, it reacts violently and decomposes to produce hydrogen chloride gas, which is toxic and
corrosive.[4][5][6][7]

GHS Hazard Statements:
e H314: Causes severe skin burns and eye damage.[1][2][3]

e H290: May be corrosive to metals.[1][2]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of stearoyl chloride is presented in

Table 1.

Table 1: Physical and Chemical Properties of Stearoyl Chloride

Property Value Reference
Molecular Formula CisH3sCIO [61[8119][10]
Molecular Weight 302.92 g/mol [8]

White solid to a colorless or
Appearance ] o [8][10]

light yellow liquid.
Melting Point 19-23°C (66.2 - 73.4 °F) [71[81[9][10]
Boiling Point 174 -178 °C at 3 hPa [8]
Flash Point >110 °C (>230 °F) [8]
Density 0.897 g/mL at 25 °C [8]

Soluble in hydrocarbons like
Solubility benzene, ether, and alcohol. [5]

Reacts with water.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling stearoyl chloride to prevent

personal exposure.

Table 2: Recommended Personal Protective Equipment
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Body Part Protection Specification
Use equipment tested and
Safety glasses with side approved under government
Eyes/Face ) )
shields and a face shield. standards such as NIOSH
(US) or EN 166 (EU).[8][11]
The type of protective
Chemical-resistant gloves equipment must be selected
Ski (e.g., Neoprene), a PVC according to the concentration
in

apron, and a complete

protective suit.

and amount of the dangerous
substance at the specific
workplace.[8][12]

Respiratory

A NIOSH/MSHA-approved
respirator with a suitable
cartridge for acid gases and

organic vapors.

Use a respirator if exposure
limits are exceeded or if

irritation is experienced.[11]
Local exhaust ventilation is

required.[12]

Safe Handling and Storage

Handling:

» Always handle stearoyl chloride in a well-ventilated area, preferably within a chemical fume

hood.[11][13]

e Avoid all personal contact, including inhalation of dust, fumes, or vapors.[2][12]

» Do not allow the substance to come into contact with water or moisture.[3][8]

o Keep away from ignition sources as it is combustible.[2][12]

e Ground all equipment when transferring the material to prevent static discharge.

e Wash hands thoroughly after handling.[1]

Storage:
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e Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[1][8]

» Keep containers tightly closed and stored under a nitrogen blanket to prevent contact with
moisture.[11]

o Store in a locked-up, corrosives-compatible area.[1][11] For long-term storage, a
temperature of -20°C is recommended.[1]

First Aid Measures

Immediate medical attention is required for any exposure to stearoyl chloride.

Table 3: First Aid Procedures for Stearoyl Chloride Exposure
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of running
water for at least 15 minutes, holding the eyelids
open.[1][12] Remove contact lenses if present
and easy to do.[1] Seek immediate medical

attention.[1]

Skin Contact

Immediately flush the affected area with large
amounts of water for at least 15 minutes.[1]
Remove all contaminated clothing and shoes
immediately.[1] Seek immediate medical

attention.[1]

Inhalation

Move the person to fresh air and keep them at
rest in a position comfortable for breathing.[1] If
not breathing, give artificial respiration.[1] If
breathing is difficult, administer oxygen.[1] Seek
immediate medical attention.[1] Inhalation of
vapors may cause lung edema, which can be
delayed.[2][12]

Ingestion

Do NOT induce vomiting.[1][8] If the person is
conscious, rinse their mouth with water.[1][8]
Never give anything by mouth to an
unconscious person.[1][8] Seek immediate

medical attention.[1]

First Aid Response Workflow
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Exposure to Stearoyl Chloride
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Caption: Workflow for first aid response to stearoyl chloride exposure.

Accidental Release and Spill Procedures

In the event of a spill, immediate action is necessary to contain and clean up the material

safely.

Methodology for Spill Cleanup:

o Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area

and move upwind.[12] Remove all sources of ignition.[1][12]

o Ventilate: Ensure adequate ventilation of the area.

o Personal Protection: Don the appropriate PPE as outlined in Section 3 before entering the

spill area.

o Containment: For minor spills, use a dry, inert absorbent material such as sand, earth, or

vermiculite to contain the spill.[11] Do not use water.[12] For major spills, dike the area to
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prevent further spreading.

o Cleanup: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled, and closed container for disposal.[1][8][12] Avoid generating dust.[8][12]

o Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.[1]

Spill Response Workflow
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Stearoyl Chloride Spill Occurs

Evacuate Area & Remove Ignition Sources

'

Don Appropriate PPE

'
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(DO NOT USE WATER)

'
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Spill Response Complete
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Caption: Logical workflow for responding to a stearoyl chloride spill.

Fire-Fighting Measures
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Stearoyl chloride is combustible but presents a slight fire hazard.[2][12]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
[4][14] Do NOT use water, as it reacts violently with stearoyl chloride.[4][11][12]

Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon
oxides (CO, COz2) and hydrogen chloride.[1][8][12]

Protective Equipment for Firefighters: Firefighters should wear full body protective clothing
and a self-contained breathing apparatus (SCBA) with a full face-piece operated in pressure-
demand or other positive pressure mode.[1][12]

Stability and Reactivity

Reactivity: Reacts violently with water, producing hydrochloric acid.[5][6]

Chemical Stability: Stable under recommended storage conditions (cool, dry, and under an
inert atmosphere).[4]

Conditions to Avoid: Exposure to moisture, heat, and ignition sources.[1]
Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of
carbon monoxide, carbon dioxide, and hydrogen chloride.[1][8][12]

Toxicological Information

Stearoyl chloride is corrosive and can cause severe damage to tissues upon contact.

Table 4: Toxicological Data
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Effect Description

Acute Toxicity (Oral) LD50 Oral - Rat - 7,500 mg/kg.[8]

Causes severe skin burns.[1][11] Skin contact
Skin Corrosion/Irritation may lead to inflammation, itching, scaling,

reddening, or blistering.[1]

Causes severe eye damage and burns.[1][11]
Serious Eye Damage/Irritation Direct contact can cause pain, tearing, and
sensitivity to light.[12]

Inhalation of vapors or dust can cause
) o respiratory tract irritation, coughing, choking,
Respiratory Irritation
and mucous membrane damage.[2][12] It may

lead to pulmonary edema.[2][12]

Repeated or prolonged exposure can cause
Chronic Exposure dermatitis and may have effects similar to acute

exposure.[11][12]

Disposal Considerations

All waste materials containing stearoyl chloride must be handled as hazardous waste.

e Product: Dispose of surplus and non-recyclable solutions to a licensed disposal company.[8]
One method is to dissolve or mix the material with a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber.[8]

o Contaminated Packaging: Dispose of as unused product.[8] Containers should be triple-

rinsed and offered for recycling or reconditioning.[14]

Always consult with local, state, and federal environmental regulations for proper disposal

procedures.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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